Cas no 2229436-44-4 (4-(2-fluoroethyl)-1H-imidazole)

• Product Name: 4-(2-fluoroethyl)-1H-imidazole
• CAS No: 2229436-44-4
• MF: C₅H₇FN₂
• MW: 114.120884180069
• CID: 6290904
• PubChem ID: 123701826
• Update Time: 2025-06-30

4-(2-fluoroethyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoroethyl)-1H-imidazole
• 2229436-44-4
• EN300-1804873

• Inchi： 1S/C5H7FN2/c6-2-1-5-3-7-4-8-5/h3-4H,1-2H2,(H,7,8)
• InChI Key： JZXPXNPVTNCMAV-UHFFFAOYSA-N
• SMILES： FCCC1=CN=CN1

Computed Properties

• Exact Mass: 114.05932639g/mol
• Monoisotopic Mass: 114.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 67.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-(2-fluoroethyl)-1H-imidazole

Compound CAS No 2229436-44-4: 4-(2-Fluoroethyl)-1H-Imidazole

The compound 4-(2-fluoroethyl)-1H-imidazole (CAS No 2229436-44-4) is a heterocyclic organic compound with significant potential in various fields of chemistry and materials science. This molecule, characterized by its imidazole ring substituted with a fluoroethyl group, has garnered attention due to its unique electronic properties and versatile applications. Recent studies have highlighted its role in drug discovery, material synthesis, and as an intermediate in organic transformations.

Imidazole, a five-membered aromatic ring containing two nitrogen atoms, is a fundamental structure in organic chemistry. The substitution of the imidazole ring with a fluoroethyl group introduces additional functionality, enhancing its reactivity and applicability. The fluoroethyl group (CH₂CH₂F) contributes electron-withdrawing effects, which can modulate the electronic properties of the imidazole ring. This makes 4-(2-fluoroethyl)-1H-imidazole an attractive candidate for applications requiring tailored electronic characteristics.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 4-(2-fluoroethyl)-1H-imidazole. Researchers have explored various routes, including nucleophilic aromatic substitution and palladium-catalyzed coupling reactions. These methods not only improve the yield but also ensure high purity, making the compound suitable for demanding applications such as pharmaceuticals and electronics.

In the realm of drug discovery, 4-(2-fluoroethyl)-1H-imidazole has shown promise as a scaffold for developing bioactive molecules. Its ability to form hydrogen bonds and participate in π-π interactions makes it an ideal candidate for targeting specific biological receptors. Recent studies have demonstrated its potential as an anti-tumor agent, where it exhibits selective cytotoxicity against cancer cells while sparing normal cells.

Beyond pharmaceuticals, 4-(2-fluoroethyl)-1H-imidazole has found applications in materials science, particularly in the synthesis of conductive polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions facilitates the construction of porous materials with high surface area, which are valuable for gas storage and catalysis.

Moreover, 4-(2-fluoroethyl)-1H-imidazole serves as an efficient ligand in organocatalysis, enabling the development of sustainable chemical processes. Its role in asymmetric catalysis has been explored extensively, with recent reports highlighting its ability to catalyze enantioselective reactions under mild conditions.

From an environmental perspective, understanding the toxicological profile of 4-(2-fluoroethyl)-1H-imidazole is crucial for its safe utilization. Recent toxicity studies indicate that while it exhibits low acute toxicity, chronic exposure may pose risks to aquatic life. Regulatory agencies are increasingly emphasizing the need for thorough environmental impact assessments before large-scale deployment.

In conclusion, 4-(2-fluoroethyl)-1H-imidazole (CAS No 2229436-44-4) stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique electronic properties, coupled with recent advancements in synthesis and application development, position it as a key player in future innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.